![molecular formula C11H9F3O2 B571523 6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one CAS No. 1260019-45-1](/img/structure/B571523.png)
6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one
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Overview
Description
6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one , also known by its chemical formula C14H10F6O4 , is a compound with intriguing properties. It belongs to the class of chromene derivatives and exhibits a unique combination of fluorine substitution and naphthalene ring structure. Unfortunately, detailed analytical data for this compound are not available from Sigma-Aldrich .
Scientific Research Applications
Application in Cancer Research
- A study by Wang et al. (2017) discusses the design and synthesis of 3,4-dihydronaphthalen-1(2H)-one derivatives as Bcl-2 inhibitors, highlighting their potential in anticancer activities against various human neoplastic cell lines. These derivatives, particularly 6b and 6d, showed notable effectiveness in inhibiting tumor growth (Wang, Zhang, Cui, Sheng, Sun, Tian, Liu, & Liang, 2017).
Synthetic Chemistry and Molecular Structures
- Collins, Fallon, and Skene (1994) explored the selective O-methyloxime formation from 6-methoxy-2-[(1'-methyl-2',5'-dioxocyclopentyl)-methyl]-3,4-dihydronaphthalen-1(2H)-one, providing insights into the structure and stereochemistry of related compounds (Collins, Fallon, & Skene, 1994).
- Liu et al. (2012) described an efficient one-pot synthesis method for 3,4-dihydronaphthalen-1(2H)-ones, which are key in preparing various derivatives useful in chemical research (Liu, Yan, Li, Liu, Sun, Wang, & Wang, 2012).
Applications in Material Science and Astrochemistry
- Vala et al. (2009) investigated 1,2-dihydronaphthalene, closely related to 6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one, in the context of astrochemistry. Their study on the IR multiphoton dissociation of protonated 1,2-dihydronapthalene provides insights into the photodissociation mechanisms relevant to the interstellar medium (Vala, Szczepanski, Oomens, & Steill, 2009).
Exploring Catalytic Processes
- Baston and Hartmann (1998) discussed the Pd (O)-catalyzed cross-coupling reaction of 6-hydroxy-3,4-dihydronaphthalene-2-methylcarboxylate with various aryl zinc chlorides, demonstrating an approach to synthesize 6-aryl-substituted naphthalene derivatives, highlighting the chemical's utility in catalytic processes (Baston & Hartmann, 1998).
Cytoprotective Properties
- A study by Kil et al. (2018) on the wood of Catalpa ovata identified dihydronaphthalenones with cytoprotective effects, indicating potential applications in cellular protection and antioxidative therapies (Kil, So, Choi, Han, Jin, & Seo, 2018).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to inhibit succinate dehydrogenase (sdh) , a key enzyme in the citric acid cycle and the electron transport chain. SDH plays a crucial role in energy production within cells.
Biochemical Pathways
The compound potentially affects the citric acid cycle and the electron transport chain by inhibiting SDH . This inhibition disrupts the normal flow of electrons, affecting the production of ATP, the primary energy currency of the cell. The downstream effects would include a decrease in cellular energy levels, potentially leading to cell death.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 6-(trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one .
properties
IUPAC Name |
6-(trifluoromethoxy)-3,4-dihydro-2H-naphthalen-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O2/c12-11(13,14)16-8-4-5-9-7(6-8)2-1-3-10(9)15/h4-6H,1-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIRDJSLCCPPYKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)OC(F)(F)F)C(=O)C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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